![molecular formula C13H16N2O3 B259153 1-[2-Furyl(2-oxo-1-pyrrolidinyl)methyl]-2-pyrrolidinone](/img/structure/B259153.png)
1-[2-Furyl(2-oxo-1-pyrrolidinyl)methyl]-2-pyrrolidinone
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Overview
Description
1-[2-Furyl(2-oxo-1-pyrrolidinyl)methyl]-2-pyrrolidinone, or more commonly known as Furosemide, is a loop diuretic drug used to treat conditions such as edema and hypertension. Furosemide is a potent diuretic that works by inhibiting the reabsorption of sodium and chloride ions in the ascending loop of Henle in the kidneys. This leads to increased excretion of water and electrolytes, resulting in the reduction of edema and blood pressure.
Mechanism of Action
Furosemide works by inhibiting the reabsorption of sodium and chloride ions in the ascending loop of Henle in the kidneys. This leads to increased excretion of water and electrolytes, resulting in the reduction of edema and blood pressure.
Biochemical and Physiological Effects:
Furosemide has several biochemical and physiological effects. It increases the excretion of water and electrolytes, including sodium, chloride, potassium, and calcium. It also increases the excretion of uric acid and bicarbonate. Furosemide can also lead to metabolic alkalosis, hypokalemia, and hyperuricemia.
Advantages and Limitations for Lab Experiments
Furosemide has several advantages and limitations for lab experiments. Its potent diuretic effects make it useful in the study of kidney function and electrolyte balance. However, its effects on other organs and systems may limit its use in certain experiments. Additionally, the potential for metabolic alkalosis, hypokalemia, and hyperuricemia may need to be taken into account when designing experiments.
Future Directions
There are several future directions for research involving Furosemide. One area of interest is the development of new loop diuretics with improved efficacy and fewer side effects. Another area of research is the study of the effects of Furosemide on other organs and systems, such as the cardiovascular system and the central nervous system. Additionally, the use of Furosemide in combination with other drugs for the treatment of various medical conditions is an area of ongoing research.
Synthesis Methods
The synthesis of Furosemide involves the condensation of 2-furoic acid with glycine ethyl ester to form 2-(2-furyl)-3-amino-2-oxopropionic acid ethyl ester. This intermediate is then reacted with acetic anhydride to form 1-(2-furyl)-3-(acetylamino)-2-propanone. The final step involves the reaction of 1-(2-furyl)-3-(acetylamino)-2-propanone with ammonia to form Furosemide.
Scientific Research Applications
Furosemide has been extensively studied for its diuretic properties and has been used in the treatment of various medical conditions. It has also been used in scientific research to study the effects of loop diuretics on the kidneys and other organs.
properties
Molecular Formula |
C13H16N2O3 |
---|---|
Molecular Weight |
248.28 g/mol |
IUPAC Name |
1-[furan-2-yl-(2-oxopyrrolidin-1-yl)methyl]pyrrolidin-2-one |
InChI |
InChI=1S/C13H16N2O3/c16-11-5-1-7-14(11)13(10-4-3-9-18-10)15-8-2-6-12(15)17/h3-4,9,13H,1-2,5-8H2 |
InChI Key |
XKLPYZGOVLQXDD-UHFFFAOYSA-N |
SMILES |
C1CC(=O)N(C1)C(C2=CC=CO2)N3CCCC3=O |
Canonical SMILES |
C1CC(=O)N(C1)C(C2=CC=CO2)N3CCCC3=O |
Origin of Product |
United States |
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